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The table below summarizes the fundamental information available for PF-04880594, a potent and selective

RAF kinase inhibitor.

Property Description

Drug Type Small molecule drug [1]

IUPAC Name Information not available in search results

Molecular Formula C₁₉H₁₆F₂N₈ [2] [1]

Molecular Weight 394.38 g/mol [2]

CAS Registry Number 1111636-35-1 [2] [1]

Mechanism of Action RAF serine/threonine protein kinase inhibitor [1]

Primary Target Inhibits both wild-type and mutant BRAF and CRAF [2]

Biological Activity Has antitumor activity [2]

SDF File Availability Not located in current search results

Experimental Protocol: Overcoming Drug Resistance
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PF-04880594 has been utilized in studies investigating resistance mechanisms to targeted cancer therapy.

The following workflow outlines a key experiment from the research:

Start: Establish c-Met dependent
GTL16 gastric cancer cell line

Treat with c-Met inhibitor
(PF-04217903)

Develop resistant clones
after prolonged exposure

Molecular characterization
of resistant clones

Finding: Identify SND1-BRAF
fusion protein

Confirm hyperactivation
of MAPK pathway

Treat resistant cells with:
1. METi + PF-04880594 (RAFi)

2. MEK inhibitor alone

Result: Combination therapy
inhibits ERK activation

and cell growth
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Experimental workflow for identifying and targeting SND1-BRAF fusion-driven resistance [3].

Detailed Methodology [3]:

Cell Line & Treatment: The experiment used a MET-amplified gastric cancer cell line (GTL16).
Resistance was developed by continuous exposure to the c-Met inhibitor PF-04217903 (METi), with

concentrations gradually increased to 2.5 µM over four months.
Viability Assay: Resistant and parental cells were seeded in 96-well plates and treated with PF-
04880594 (RAFi) as a single agent or in combination with METi. Cell viability was assessed after 72
hours using a luminescent cell viability assay (e.g., Cell Titer Glo).

Data Analysis: The BLISS independence algorithm was used to determine if the combination of
METi and RAFi was additive or synergistic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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